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Compound of Interest |

Compound Name: 2'-Aminobiphenyl-3-carboxylic acid
CAS No.: 177171-15-2
Cat. No.: B062155
. J

Understanding the potential hazards of 2'-Aminobiphenyl-3-carboxylic acid is the
foundational step in its safe management. While specific toxicological data for this exact
compound is limited, the known profiles of structurally similar aminobiphenyl compounds
provide a strong basis for a cautious approach. Analogues such as 2-aminobiphenyl and other
iIsomers are recognized for their potential health and environmental risks.

The primary concerns associated with this class of compounds often include:

Carcinogenicity: Certain aminobiphenyls are suspected of causing cancer[1].

Acute Toxicity: They can be harmful if swallowed[1][2].

Irritation: Contact can cause skin and serious eye irritation, as well as respiratory irritation[2].

Environmental Hazard: Many derivatives are harmful or toxic to aquatic life with long-lasting
effects[1].

Therefore, it is imperative to treat 2'-Aminobiphenyl-3-carboxylic acid as a hazardous
substance. A thorough risk assessment should be conducted before handling, accounting for
the quantities used and the specific laboratory procedures involved.
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Potential Hazard Class

GHS Classification (Based
on Analogues)

Primary Concerns &
Rationale

Health Hazards

Acute Toxicity, Oral (Category
4)[1]

Harmful if ingested. The amino
and carboxylic acid functional
groups can interact with

biological systems.

Skin Irritation (Category 2)[2]

May cause redness, itching,
and inflammation upon direct

contact.

Eye Irritation (Category 2A)[2]

Can cause serious and
potentially damaging eye
irritation.

Suspected Carcinogenicity
(Category 2)[1]

The biphenyl scaffold is
present in known carcinogens;
metabolic activation can lead

to reactive intermediates.

Specific Target Organ Toxicity
(Single Exposure)[2]

May cause respiratory tract

irritation if inhaled as a dust.

Environmental Hazards

Hazardous to the Aquatic

Environment, Long-term[1]

Poses a threat to aquatic
ecosystems; degradation may

be slow.

Prerequisites to Disposal: Safe Handling and

Storage

Proper disposal begins with proper handling. Minimizing waste generation and preventing

accidental release are paramount. Adherence to the following procedures is essential.

Personal Protective Equipment (PPE)

A robust barrier between the researcher and the chemical is non-negotiable. The

recommended PPE is based on a comprehensive assessment of the potential routes of

exposure.
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Equipment

Specification & Rationale

Hand Protection

Chemical-resistant gloves (e.g., Nitrile,
Neoprene).[3] Always check manufacturer data
for compatibility. Double-gloving is

recommended for extended handling.[4]

Eye Protection

Safety glasses with side shields or chemical
splash goggles.[3] This is critical to prevent

contact with dust or splashes.

Body Protection

Alab coat is mandatory. For tasks with a higher
risk of contamination, a chemically resistant

apron or coverall should be used.[5]

Respiratory Protection

Use in a well-ventilated area, preferably within a
certified chemical fume hood, to avoid inhaling
dust.[2][6] For situations where dust generation
is unavoidable and ventilation is insufficient, a
NIOSH-approved N95 respirator or higher is

recommended.[7]

Handling and Storage Protocols

o Ventilation: Always handle 2'-Aminobiphenyl-3-carboxylic acid in a well-ventilated area,

such as a chemical fume hood, to minimize inhalation exposure[6][8].

e Avoid Contact: Take every precaution to avoid contact with skin, eyes, and clothing.[6][8]

Wash hands thoroughly after handling, even if gloves were worn[1].

e Dust Prevention: Minimize the generation of dust.[1][8] Do not use compressed air for

cleaning surfaces where the compound has been handled[1].

o Storage: Store the chemical in a tightly closed, properly labeled container in a cool, dry, and

well-ventilated area away from incompatible substances and sources of ignition[1][8].

The Disposal Workflow: A Step-by-Step Protocol
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Disposing of 2'-Aminobiphenyl-3-carboxylic acid is a regulated process. It must be managed
as hazardous waste. Under no circumstances should this chemical be disposed of down the
drain or in regular trash.[38][9]

Step 1: Waste Characterization and Segregation

o Characterize as Hazardous: Based on the hazard profile of its analogues, all waste
containing 2'-Aminobiphenyl-3-carboxylic acid (including pure compound, contaminated
materials, and solutions) must be treated as hazardous chemical waste.

o Segregate Waste Streams: Keep this waste stream separate from non-hazardous waste.
Furthermore, do not mix it with incompatible chemicals. For instance, avoid mixing it with
strong oxidizing agents or bases in the same waste container unless the reaction products
are known and characterized.

Step 2: Containerization

o Use a Compatible Container: Collect waste in a container made of a compatible material
(e.q., glass or high-density polyethylene) that is in good condition and does not leak[10].

o Secure Closure: The container must have a tightly fitting screw cap or other secure lid.[10]
Keep the container closed at all times except when adding waste. Funnels should be
removed immediately after use[10].

e Leave Headspace: Do not overfill the container. Leave at least 10% headspace to allow for
expansion of vapors.

Step 3: Labeling

» Proper Identification: Clearly label the waste container using your institution's official
hazardous waste tag.

e Required Information: The label must include:
o The words "Hazardous Waste."

o The full, unabbreviated chemical name: "2'-Aminobiphenyl-3-carboxylic acid.”
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o The approximate concentration and quantity of the waste.
o The relevant hazard pictograms (e.g., health hazard, exclamation mark, environment).

o The date when waste was first added to the container (the "accumulation start date").

Step 4: On-Site Accumulation and Disposal

o Follow Institutional Guidelines: Adhere strictly to your organization's policies for hazardous
waste accumulation, which are based on regulations from bodies like the U.S. Environmental
Protection Agency (EPA)[11]. This often involves storing the labeled container in a
designated Satellite Accumulation Area (SAA) within the laboratory.

e Contact EHS: Once the container is full or you are finished generating this type of waste,
arrange for pickup through your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.[6] They are equipped to
transport and dispose of the chemical in compliance with all local, state, and federal
regulations[6][12].

Disposal Decision Workflow

The following diagram outlines the critical decision points and procedural flow for the proper
disposal of 2'-Aminobiphenyl-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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